N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide

• Molecular Formula: C17H28N2O4
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-tert-butyl-2-[2-methoxy-6-[(2-methoxyethylamino)methyl]phenoxy]acetamide
• InChI: InChI=1S/C17H28N2O4/c1-17(2,3)19-15(20)12-23-16-13(11-18-9-10-21-4)7-6-8-14(16)22-5/h6-8,18H,9-12H2,1-5H3,(H,19,20)
• InChI Key: GBHBRLFHUIDLKF-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)COC1=C(C=CC=C1OC)CNCCOC

Description

N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as BAY 41-2272 and is a member of the class of compounds known as acetamides. BAY 41-2272 has been shown to have various biochemical and physiological effects that make it an attractive compound for use in laboratory experiments. In

Mechanism of Action

The mechanism of action of N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide involves the activation of the enzyme soluble guanylate cyclase (sGC). This activation leads to an increase in cyclic guanosine monophosphate (cGMP) levels, which in turn leads to vasodilation, inhibition of platelet aggregation, and anti-inflammatory effects.
Biochemical and Physiological Effects
N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide has various biochemical and physiological effects. Some of these effects include the relaxation of smooth muscles, inhibition of platelet aggregation, and anti-inflammatory effects. This compound has also been shown to have a positive inotropic effect on the heart, which makes it a potential candidate for the treatment of heart failure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide in lab experiments is its ability to selectively activate sGC. This selectivity makes it an attractive compound for use in various studies that require the activation of sGC. However, one of the limitations of using this compound is its relatively short half-life, which may limit its use in certain experiments.

Future Directions

There are various future directions for the use of N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide. Some of these directions include the development of new derivatives of this compound that have improved pharmacokinetic properties. There is also a need for further studies to explore the potential applications of this compound in the treatment of various diseases such as pulmonary hypertension and heart failure. Additionally, there is a need for further studies to explore the mechanism of action of this compound and its potential interactions with other drugs.
In conclusion, N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide is a promising compound that has various scientific research applications. Its ability to selectively activate sGC makes it an attractive compound for use in various studies. Further studies are needed to explore the potential applications of this compound in the treatment of various diseases and to develop new derivatives with improved pharmacokinetic properties.

Synthesis Methods

The synthesis of N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide involves the reaction of tert-butyl 2-(2-methoxyphenoxy)acetate with 2-(chloromethyl)-6-methoxyphenethylamine in the presence of a base. The reaction leads to the formation of the desired compound, which can be purified using various methods such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

N-tert-butyl-2-(2-methoxy-6-{[(2-methoxyethyl)amino]methyl}phenoxy)acetamide has various scientific research applications, including its use as a vasodilator, anti-inflammatory agent, and inhibitor of platelet aggregation. This compound has also been shown to have potential applications in the treatment of various diseases such as pulmonary hypertension, erectile dysfunction, and heart failure.